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Compound of Interest

Compound Name: Gsk983

Cat. No.: B1672409 Get Quote

Essential Safety and Handling Guide for Gsk983
This guide provides crucial safety, handling, and disposal information for Gsk983, a potent,

cell-permeable PROTAC that induces the degradation of PCAF and GCN5 and acts as a

broad-spectrum antiviral agent.[1][2] Adherence to these protocols is essential to ensure the

safety of laboratory personnel and the integrity of research outcomes.

Hazard Identification and Personal Protective Equipment
(PPE)
Gsk983 is classified with specific hazard warnings that necessitate the use of appropriate

personal protective equipment. The compound is harmful if swallowed, causes skin irritation,

and can result in serious eye irritation.

Hazard Classifications for Gsk983

Hazard Code Classification Signal Word

H302 Acute Toxicity 4 (Oral) Warning

H315 Skin Irritation 2 Warning

| H319 | Eye Irritation 2 | Warning |
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Recommended Personal Protective Equipment (PPE)

Based on the precautionary statements, the following PPE is mandatory when handling

Gsk983 to minimize exposure risk.

Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Face Protection Face shield

Recommended when there is

a significant risk of splashing.

[3]

Body Protection Laboratory coat To protect skin and clothing.

Operational and Handling Protocols
Proper handling and storage are critical for maintaining the stability of Gsk983 and ensuring

user safety.

Storage and Stability
Solid Form: Store the powder at 2-8°C, protected from light. For long-term storage, -20°C for

up to 3 years is recommended.[2]

In Solvent: Prepare stock solutions as needed. Store stock solutions at -80°C for up to 6

months or at -20°C for up to 1 month.[2][4] It is advisable to aliquot the solution to avoid

repeated freeze-thaw cycles.[2]

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all required PPE is correctly worn.[5] Work in a well-

ventilated area, preferably within a chemical fume hood.
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Weighing: If working with the powder form, carefully weigh the required amount. Centrifuge

the vial briefly if the powder is adhering to the sides.[2]

Solubilization: Gsk983 is soluble in DMSO (10 mg/mL). Add the solvent slowly to the powder

to avoid splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water. Clean all work surfaces.

PPE Removal: Remove PPE carefully to avoid self-contamination. Gloves should be

removed first, followed by the gown, and then eye/face protection.[6][7] Perform hand

hygiene immediately after removing all PPE.[8]

Emergency and Disposal Plans
A clear plan for emergencies and waste disposal is crucial for laboratory safety.

Emergency Procedures
In the event of accidental exposure or a spill, follow these immediate steps:
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Incident Immediate Action Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[9]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.[9]

Ingestion

If swallowed, call a poison control center or

doctor immediately. Rinse mouth. Do not induce

vomiting.

Spill

Evacuate the immediate area. Alert others

nearby.[10] Secure the area and prevent entry.

[10] Wearing appropriate PPE, cover the spill

with an absorbent material. Collect the absorbed

material into a sealed container for chemical

waste disposal.[10] Report the spill to your

institution's safety officer.[10]

Disposal Plan
All waste containing Gsk983, including empty containers, contaminated PPE, and unused

solutions, must be treated as chemical waste.

Collection: Collect all Gsk983-contaminated materials in a designated, sealed, and clearly

labeled chemical waste container.[11]

Segregation: Do not mix with other waste streams unless instructed by your institution's

environmental health and safety department.

Disposal: Arrange for pickup and disposal by a certified chemical waste management

service. Do not dispose of Gsk983 down the drain.[12]
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Gsk983 Safe Handling Workflow
Caption: Workflow for the safe handling of Gsk983 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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